molecular formula C23H34N2O12 B608849 Mal-PEG6-NHS ester CAS No. 1599472-25-9

Mal-PEG6-NHS ester

Cat. No. B608849
CAS RN: 1599472-25-9
M. Wt: 530.53
InChI Key: UUNUCVXNAHYFJP-UHFFFAOYSA-N
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Description

Mal-PEG6-NHS ester is a PEG derivative containing a maleimide group and an NHS ester group . The hydrophilic PEG spacer increases solubility in aqueous media . The NHS ester can be used to label the primary amines (-NH2) of proteins, amine-modified oligonucleotides, and other amine-containing molecules .


Synthesis Analysis

The synthesis of Mal-PEG6-NHS ester involves the use of a PEG linker containing a maleimide group and an NHS ester group . The exact synthesis process is not detailed in the available resources.


Molecular Structure Analysis

The molecular formula of Mal-PEG6-NHS ester is C23H34N2O12 . It has a molecular weight of 530.52 .


Chemical Reactions Analysis

The NHS ester group of Mal-PEG6-NHS ester can be used to label the primary amines (-NH2) of proteins, amine-modified oligonucleotides, and other amine-containing molecules . The maleimide group will react with a thiol group to form a covalent bond, enabling the connection of a biomolecule with a thiol .


Physical And Chemical Properties Analysis

Mal-PEG6-NHS ester is a liquid with a light yellow to light brown color . It has a molecular weight of 530.52 and a molecular formula of C23H34N2O12 .

Scientific Research Applications

Antibody-Drug Conjugates (ADCs)

Mal-PEG6-NHS ester is used as a linker in the creation of ADCs . ADCs are a class of biopharmaceutical drugs designed as a targeted therapy for treating cancer. The linker connects the antibody to the drug, ensuring its stability in the bloodstream and enabling the release of the drug in the target cell .

Protein Labeling

The NHS ester group in Mal-PEG6-NHS ester can react with primary amines (-NH2) present in proteins, allowing for the labeling of these proteins . This is useful in various biological research applications, such as studying protein function, interactions, and localization .

Peptide Labeling

Similar to protein labeling, Mal-PEG6-NHS ester can also be used to label peptides. This is particularly useful in peptide-based drug development and in studying peptide-protein interactions .

Oligonucleotide Labeling

Mal-PEG6-NHS ester can be used to label amine-modified oligonucleotides . This is important in various areas of research, including genomics and molecular diagnostics .

Drug Delivery

Mal-PEG6-NHS ester is used in the development of targeted drug delivery systems . The PEG spacer increases solubility in aqueous media, reduces the potential for aggregation of the conjugate, and increases flexibility of the crosslink .

Reduction of Non-Specific Binding

The PEG spacer in Mal-PEG6-NHS ester can reduce non-specific protein binding or cell adhesion . This is particularly useful in the development of biomedical devices and in various areas of cell biology research .

Mechanism of Action

The maleimide group of Mal-PEG6-NHS ester selectively reacts with the thiol group on a cysteine residue in a protein, forming a stable thioether bond . The NHS ester group can react with primary amines on the protein surface, such as lysine or N-terminus, to form an amide bond .

Safety and Hazards

Mal-PEG6-NHS ester is toxic and contains a pharmaceutically active ingredient . It is a moderate to severe irritant to the skin and eyes . It should only be handled by personnel trained and familiar with handling potent active pharmaceutical ingredients .

properties

IUPAC Name

(2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[2-[2-(2,5-dioxopyrrol-1-yl)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H34N2O12/c26-19-1-2-20(27)24(19)6-8-32-10-12-34-14-16-36-18-17-35-15-13-33-11-9-31-7-5-23(30)37-25-21(28)3-4-22(25)29/h1-2H,3-18H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UUNUCVXNAHYFJP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(=O)N(C1=O)OC(=O)CCOCCOCCOCCOCCOCCOCCN2C(=O)C=CC2=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H34N2O12
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

530.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Mal-PEG6-NHS ester

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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